Cas no 105-23-7 (1-Cyclopentylpropan-2-amine)

1-Cyclopentylpropan-2-amine structure
1-Cyclopentylpropan-2-amine structure
Product Name:1-Cyclopentylpropan-2-amine
CAS No:105-23-7
MF:C8H17N
MW:127.22728228569
MDL:MFCD00190668
CID:217820
PubChem ID:7743
Update Time:2024-02-28

1-Cyclopentylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopentylpropan-2-amine
    • Cyclopentaneethanamine,a-methyl-
    • ISOCYCLAMIN
    • Α-METHYLCYCLOPENTANEETHANAMINE
    • Cyclopentaneethylamine,a-methyl- (6CI,7CI,8CI)
    • Isocyclamine
    • 1-Cyclopentyl-2-aminopropane
    • 2-cyclopentyl-1-Methyl-ethylaMine
    • Q27276667
    • AKOS011598453
    • N12947
    • alpha-Methylcyclopentaneethanamine
    • EN300-332243
    • DY4LH10D2X
    • SCHEMBL3901737
    • DTXSID501306640
    • AM10862
    • UNII-DY4LH10D2X
    • 2-cyclopentyl-1-methylethylamine
    • 105-23-7
    • MDL: MFCD00190668
    • Inchi: 1S/C8H17N/c1-7(9)6-8-4-2-3-5-8/h7-8H,2-6,9H2,1H3
    • InChI Key: JEJKKTYNUKTPTJ-UHFFFAOYSA-N
    • SMILES: NC(C)CC1CCCC1

Computed Properties

  • Exact Mass: 127.13621
  • Monoisotopic Mass: 127.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 157.3±8.0 °C at 760 mmHg
  • Flash Point: 43.3±13.3 °C
  • Refractive Index: 1.463
  • PSA: 26.02
  • LogP: 2.61420
  • Vapor Pressure: 2.8±0.3 mmHg at 25°C

1-Cyclopentylpropan-2-amine Security Information

1-Cyclopentylpropan-2-amine Pricemore >>

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